Cas no 2092136-36-0 (2-(2-ethynylcyclopropyl)acetaldehyde)

• Product Name: 2-(2-ethynylcyclopropyl)acetaldehyde
• CAS No: 2092136-36-0
• MF: C₇H₈O
• MW: 108.137822151184
• MDL: MFCD30696831
• CID: 5247786
• Update Time: 2025-06-09

2-(2-ethynylcyclopropyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetaldehyde, 2-ethynyl-
• 2-(2-ethynylcyclopropyl)acetaldehyde

• MDL： MFCD30696831
• Inchi： 1S/C7H8O/c1-2-6-5-7(6)3-4-8/h1,4,6-7H,3,5H2
• InChI Key： RYEIMBATIQCHDQ-UHFFFAOYSA-N
• SMILES： C1(CC=O)CC1C#C

Additional information on 2-(2-ethynylcyclopropyl)acetaldehyde

Professional Introduction to 2-(2-ethynylcyclopropyl)acetaldehyde (CAS No. 2092136-36-0)

2-(2-ethynylcyclopropyl)acetaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2092136-36-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of acetaldehydes, characterized by the presence of an aldehyde functional group (-CHO) attached to a carbon atom, which is further substituted with a 2-ethynylcyclopropyl moiety. The cyclopropyl ring, incorporating an ethynyl group, introduces unique electronic and steric properties that make this molecule a promising candidate for various synthetic and biological applications.

The structural uniqueness of 2-(2-ethynylcyclopropyl)acetaldehyde lies in its ability to participate in diverse chemical reactions due to the presence of both the aldehyde and ethynyl functional groups. The aldehyde group is highly reactive and can undergo condensation reactions, oxidation, or reduction, while the ethynyl group offers opportunities for further functionalization via cross-coupling reactions such as Suzuki, Sonogashira, or Stille couplings. These reactivity patterns make it an invaluable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring cyclopropyl moieties. The cyclopropyl group is known to enhance metabolic stability and bioavailability, making it an attractive feature in drug design. Furthermore, the ethynyl substituent can be used to introduce additional pharmacophores or linkages, expanding the scope of possible drug candidates. Current research indicates that derivatives of 2-(2-ethynylcyclopropyl)acetaldehyde are being investigated for their potential applications in treating various diseases, including neurological disorders and inflammatory conditions.

The synthesis of 2-(2-ethynylcyclopropyl)acetaldehyde typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the reaction of cyclopropylmagnesium bromide with propargaldehyde, followed by acidic hydrolysis to yield the desired product. This method leverages Grignard reactivity to introduce the cyclopropyl group and subsequent functionalization to incorporate the ethynyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities.

The chemical properties of 2-(2-ethynylcyclopropyl)acetaldehyde make it a versatile intermediate in medicinal chemistry. Its reactivity allows for the facile introduction of various functional groups, enabling the creation of libraries of compounds for high-throughput screening. Additionally, its stability under various reaction conditions makes it suitable for large-scale synthesis and industrial applications. Researchers have leveraged these properties to develop novel therapeutic agents with improved pharmacokinetic profiles.

In academic research, 2-(2-ethynylcyclopropyl)acetaldehyde has been utilized as a key intermediate in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in generating complex heterocyclic compounds that exhibit significant biological activity. These include derivatives that show promise as inhibitors of enzymes involved in inflammatory pathways or as modulators of neurotransmitter receptors. The ability to fine-tune the structure through strategic functionalization has opened new avenues for drug discovery.

The role of computational chemistry in optimizing synthetic routes for 2-(2-ethynylcyclopropyl)acetaldehyde cannot be overstated. Molecular modeling techniques have been employed to predict reaction outcomes and identify optimal conditions for synthesis. These computational methods help in reducing experimental trials and improving overall efficiency. Furthermore, they provide insights into the mechanistic aspects of reactions, aiding chemists in designing more efficient synthetic strategies.

The pharmacological evaluation of derivatives of 2-(2-ethynylcyclopropyl)acetaldehyde has revealed several interesting findings. Preclinical studies indicate that certain analogs exhibit potent activity against disease-causing targets while maintaining good selectivity profiles. This suggests that these compounds could be developed into lead candidates for further optimization into therapeutic agents. The cyclopropyl moiety's contribution to metabolic stability is particularly noteworthy, as it may enhance oral bioavailability and prolong half-life.

The future prospects for 2-(2-ethynylcyclopropyl)acetaldehyde are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Innovations in synthetic methodologies are expected to further streamline its production, making it more accessible for industrial use. Additionally, collaborations between academia and industry are likely to accelerate the translation of laboratory findings into clinical applications.

In conclusion, 2-(2-ethynylcyclopropyl)acetaldehyde (CAS No. 2092136-36-0) represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structural features and reactivity patterns make it a valuable tool for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, its importance in drug development is expected to grow.